1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone

• IUPAC Name: 1-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-2-pyridin-3-ylethanone
• InChI: InChI=1S/C17H19FN4O2/c1-2-14-16(18)17(21-11-20-14)24-13-5-7-22(10-13)15(23)8-12-4-3-6-19-9-12/h3-4,6,9,11,13H,2,5,7-8,10H2,1H3
• InChI Key: IZZIZVQULVYNPX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)CC3=CN=CC=C3)F
• Molecular Formula: C17H19FN4O2
• Molecular Weight: 330.36 g/mol
• CAS No.: 2034393-40-1

Description

1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-3-yl)ethanone is a useful research compound. Its molecular formula is C17H19FN4O2 and its molecular weight is 330.363. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

The research on related compounds demonstrates their critical roles in the development of antifungal agents, anticancer activities, and broad-spectrum antibacterial properties. For instance, the process development of Voriconazole, a novel broad-spectrum triazole antifungal agent, indicates the importance of pyrimidine derivatives in medical applications. The compound's synthesis involves organozinc derivatives and diastereomeric salt resolution processes to establish its absolute stereochemistry, highlighting the complexity and innovation in synthesizing such molecules (Butters et al., 2001).

Catalytic Behavior and Material Science

Compounds with pyridine and pyrimidine structures also show significant potential in catalytic activities and material science. For example, iron and cobalt complexes bearing 2-quinoxalinyl-6-iminopyridines demonstrate catalytic behavior toward ethylene reactivity, providing insights into the development of new catalytic materials (Sun et al., 2007).

Environmental Sensitivity and Fluorophore-based Applications

Moreover, the synthesis of environmentally sensitive fluorophore-based nicotinonitriles incorporating pyrene and fluorene moieties through multicomponent domino reactions exemplifies the application of such compounds in designing novel materials with potential applications in sensing and materials science (Hussein et al., 2019).